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Compound of Interest

Compound Name: Lactose octaacetate

Cat. No.: B7790920 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of lactose
octaacetate in a range of common organic solvents. The information presented herein is

critical for professionals in pharmaceutical development, chemical synthesis, and materials

science who utilize this peracetylated sugar derivative in their work. This document

summarizes available quantitative solubility data, details experimental protocols for solubility

determination, and provides a visual representation of a typical experimental workflow.

Quantitative Solubility of Lactose Octaacetate
Lactose octaacetate, a crystalline solid, exhibits varying degrees of solubility in different

organic solvents, largely influenced by the polarity of the solvent and the temperature. While

extensive quantitative data across a broad spectrum of solvents and temperatures is not

readily available in published literature, existing information and qualitative observations

provide valuable insights.

Table 1: Solubility of Lactose Octaacetate in Various Organic Solvents
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Solvent
Chemical
Formula

Qualitative
Solubility

Quantitative
Solubility (
g/100 g
Solvent)

Temperature
(°C)

Chloroform CHCl₃
Soluble[1][2][3]

[4]

Data not

available
Not specified

Dichloromethane

(DCM)
CH₂Cl₂ Soluble[5]

Data not

available
Not specified

Dimethylformami

de (DMF)
(CH₃)₂NC(O)H Soluble

Data not

available
Not specified

Dimethyl

Sulfoxide

(DMSO)

(CH₃)₂SO Freely Soluble
≥ 10 (as 10

mg/mL solution)
Not specified

Ethyl Acetate

(EtOAc)

CH₃COOCH₂CH

₃
Soluble

Data not

available
Not specified

Methanol

(MeOH)
CH₃OH Soluble

≥ 1 (as 1 mg/mL

solution)
Not specified

Ethanol C₂H₅OH Soluble
Data not

available
Not specified

Acetonitrile CH₃CN Soluble
Data not

available
Not specified

Dioxane C₄H₈O₂ Soluble
Data not

available
Not specified

Note: The qualitative solubility information is based on various sources indicating that lactose
octaacetate dissolves in these solvents. The quantitative data for DMSO and Methanol is

inferred from concentrations used in experimental procedures and may not represent the

saturation limit.

Experimental Protocol for Solubility Determination
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A precise understanding of solubility often requires experimental determination. The following is

a detailed methodology for a gravimetric approach to quantify the solubility of lactose
octaacetate in a given organic solvent. This protocol can be adapted for various solvents and

temperature conditions.

Objective: To determine the saturation solubility of lactose octaacetate in a specific organic

solvent at a controlled temperature.

Materials:

Lactose Octaacetate (high purity)

Selected Organic Solvent (analytical grade)

Thermostatically controlled shaker or water bath

Analytical balance (accurate to ±0.0001 g)

Glass vials with airtight seals

Syringe filters (solvent-compatible, e.g., PTFE, 0.22 µm pore size)

Pre-weighed, dry glass evaporating dishes or beakers

Drying oven or vacuum desiccator

Vortex mixer

Procedure:

Preparation of Saturated Solution:

Add an excess amount of lactose octaacetate to a glass vial containing a known volume

of the selected organic solvent. The presence of undissolved solid is crucial to ensure

saturation.

Securely seal the vial to prevent solvent evaporation.
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Place the vial in a thermostatically controlled shaker or water bath set to the desired

temperature.

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached. The time required may vary depending on the solvent and temperature.

Sample Collection and Filtration:

Once equilibrium is established, allow the undissolved solid to settle.

Carefully draw a known volume of the supernatant (the clear, saturated solution) using a

pre-warmed (if the experiment is at elevated temperature) syringe.

Immediately attach a syringe filter to the syringe and filter the solution into a pre-weighed,

dry evaporating dish or beaker. This step is critical to remove any undissolved

microcrystals.

Solvent Evaporation:

Record the exact mass of the evaporating dish containing the filtrate.

Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the

solvent without decomposing the lactose octaacetate (a temperature below its melting

point of approximately 83-85°C is recommended). Alternatively, a vacuum desiccator can

be used for gentle drying.

Continue drying until a constant weight of the residue (lactose octaacetate) is achieved.

This is confirmed by repeated weighing until the mass no longer changes.

Calculation of Solubility:

Calculate the mass of the dissolved lactose octaacetate by subtracting the initial mass of

the empty evaporating dish from the final constant mass of the dish with the dried residue.

Calculate the mass of the solvent by subtracting the mass of the dissolved lactose
octaacetate from the total mass of the filtrate.
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Express the solubility in grams of lactose octaacetate per 100 grams of solvent using the

following formula:

Solubility ( g/100 g solvent) = (Mass of Lactose Octaacetate / Mass of Solvent) x 100

Safety Precautions:

Always work in a well-ventilated fume hood when handling organic solvents.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Consult the Safety Data Sheet (SDS) for each solvent for specific handling and disposal

instructions.

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the gravimetric method for determining the

solubility of lactose octaacetate.
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1. Preparation of Saturated Solution

2. Sample Collection and Filtration

3. Gravimetric Analysis

4. Calculation

Add excess Lactose Octaacetate to solvent in a sealed vial

Equilibrate at constant temperature with agitation

Allow undissolved solid to settle

Withdraw a known volume of supernatant

Filter into a pre-weighed evaporating dish

Evaporate the solvent to dryness

Dry the residue to a constant weight

Measure the final mass of the residue

Calculate mass of dissolved solute and solvent

Determine solubility (g/100g solvent)

Click to download full resolution via product page

Gravimetric method for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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